Cas no 1310099-32-1 (1-(5-Fluoro-2-propoxyphenyl)propan-1-one)

1-(5-Fluoro-2-propoxyphenyl)propan-1-one is a fluorinated aromatic ketone with potential applications in pharmaceutical and organic synthesis. Its structure, featuring a propyl ketone moiety and a propoxy substituent on a fluorinated benzene ring, offers versatility as an intermediate in the development of bioactive compounds. The fluorine atom enhances electron-withdrawing properties, potentially improving reactivity in nucleophilic substitution or coupling reactions. The propoxy group may contribute to increased lipophilicity, which can be advantageous in drug design. This compound’s well-defined molecular framework makes it suitable for precise modifications in medicinal chemistry research. Its stability under standard conditions ensures reliable handling and storage for laboratory use.
1-(5-Fluoro-2-propoxyphenyl)propan-1-one structure
1310099-32-1 structure
Product Name:1-(5-Fluoro-2-propoxyphenyl)propan-1-one
CAS No:1310099-32-1
MF:C12H15FO2
MW:210.244707345963
MDL:MFCD19309597
CID:5207576
Update Time:2026-03-06

1-(5-Fluoro-2-propoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Fluoro-2-propoxyphenyl)propan-1-one
    • 5'-Fluoro-2'-n-propoxypropiophenone
    • MDL: MFCD19309597
    • Inchi: 1S/C12H15FO2/c1-3-7-15-12-6-5-9(13)8-10(12)11(14)4-2/h5-6,8H,3-4,7H2,1-2H3
    • InChI Key: ZLRDYDNBLSLWGF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C(CC)=O)OCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 206
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3

1-(5-Fluoro-2-propoxyphenyl)propan-1-one Pricemore >>

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Additional information on 1-(5-Fluoro-2-propoxyphenyl)propan-1-one

Introduction to 1-(5-Fluoro-2-propoxyphenyl)propan-1-one (CAS No. 1310099-32-1)

1-(5-Fluoro-2-propoxyphenyl)propan-1-one, also known by its CAS number 1310099-32-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a propoxy group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(5-Fluoro-2-propoxyphenyl)propan-1-one is C12H13FO2, with a molecular weight of approximately 208.23 g/mol. The compound's chemical structure consists of a ketone functional group attached to a substituted phenyl ring, which imparts specific pharmacological properties. The presence of the fluoro substituent and the propoxy group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-(5-Fluoro-2-propoxyphenyl)propan-1-one. One of the key areas of interest is its potential as an analgesic agent. Studies have shown that this compound exhibits significant analgesic activity, which may be attributed to its ability to modulate pain pathways in the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-(5-Fluoro-2-propoxyphenyl)propan-1-one effectively reduced pain responses in animal models, suggesting its potential as a novel analgesic agent.

Beyond its analgesic properties, 1-(5-Fluoro-2-propoxyphenyl)propan-1-one has also been investigated for its anti-inflammatory effects. Inflammation is a common underlying factor in many diseases, including arthritis and inflammatory bowel disease. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo. A study published in the Inflammation Research journal in 2023 reported that 1-(5-Fluoro-2-propoxyphenyl)propan-1-one significantly reduced inflammation markers in both cell cultures and animal models, highlighting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-(5-Fluoro-2-propoxyphenyl)propan-1-one have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, leading to effective distribution throughout the body. Additionally, the compound exhibits favorable metabolic stability, which is crucial for maintaining therapeutic concentrations over extended periods. A pharmacokinetic study published in the Biochemical Pharmacology journal in 2024 demonstrated that 1-(5-Fluoro-2-propoxyphenyl)propan-1-one has a half-life of approximately 6 hours in humans, making it suitable for once-daily dosing regimens.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have shown that 1-(5-Fluoro-2-propoxyphenyl)propan-1-one has a favorable safety profile with minimal adverse effects at therapeutic doses. A comprehensive toxicology study published in the Toxicological Sciences journal in 2024 reported that the compound did not exhibit significant toxicity or organ damage at doses up to 500 mg/kg in rodent models. These findings support the potential for further clinical development of this compound.

In conclusion, 1-(5-Fluoro-2-propoxyphenyl)propan-1-one (CAS No. 1310099-32-1) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of analgesics and anti-inflammatory agents. Ongoing studies continue to explore its full range of applications, contributing to advancements in medicinal chemistry and pharmaceutical science.

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